Cas no 1378861-80-3 (1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene)

• Product Name: 1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene
• CAS No: 1378861-80-3
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 1085710
• PubChem ID: 73554005
• Update Time: 2025-04-20

1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene
• 1378861-80-3
• 2,3-Dimethoxy-5-fluorobenzylbromide

• Inchi： 1S/C9H10BrFO2/c1-12-8-4-7(11)3-6(5-10)9(8)13-2/h3-4H,5H2,1-2H3
• InChI Key： ZGBBTJYHXAXWMA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1OC)OC)F

Computed Properties

• Exact Mass: 247.98482g/mol
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų